Methyl 2-chloro-4-cyano-5-fluorobenzoate

• Molecular Formula: C9H5ClFNO2
• Molecular Weight: 213.59 g/mol
• IUPAC Name: methyl 2-chloro-4-cyano-5-fluorobenzoate
• InChI: InChI=1S/C9H5ClFNO2/c1-14-9(13)6-3-8(11)5(4-12)2-7(6)10/h2-3H,1H3
• InChI Key: RSPMBEOIJZIVPH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C(=C1)F)C#N)Cl

Description

Methyl 2-chloro-4-cyano-5-fluorobenzoate is a useful research compound. Its molecular formula is C9H5ClFNO2 and its molecular weight is 213.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 4-bromo-2-chloro-5-fluorobenzoate (1.80 g; 6.73 mmol; 1 eq.), zinc cyanide (474.13 mg; 4.04 mmol; 0.60 eq.), tris(dibenzylideneacetone)dipalladium(0) (49.30 mg; 0.05 mmol; 0.01 eq.), 1,1′-bis(diphenylphosphino)ferrocene (59.69 mg; 0.11 mmol; 0.02 eq.), zinc (17.60 mg; 0.27 mmol; 0.04 eq.) and zinc acetate (49.39 mg; 0.27 mmol; 0.04 eq.) were put in dry DMF (18 mL). The reaction mixture was purged with N2 and then heated to 90° C. for 12 hours. The reaction mixture was cooled to RT, filtered over a pad of celite and washed with EtOAc. The organic phase was washed with water, brine, dried over MgSO4 and concentrated affording a brown solid. It was purified by washing with EtOH affording the title compound as a beige solid. 1H NMR (DMSO-d6, 300 MHz) δ 8.37-8.35 (d, J=5.86 Hz, 1H), 8-7.97 (d, J=9.18 Hz, 1H), 3.91 (s, 3H).